Cas no 1353984-10-7 ({2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester)

• Product Name: {2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester
• CAS No: 1353984-10-7
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 2160746
• Update Time: 2025-08-05

{2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• {2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester
• Benzyl (2-(2-amino-N-methylacetamido)cyclohexyl)carbamate
• AM94669
• {2-[(2-Aminoacetyl)methylamino]cyclohexyl}carbamic acid benzyl ester

• Inchi： 1S/C17H25N3O3/c1-20(16(21)11-18)15-10-6-5-9-14(15)19-17(22)23-12-13-7-3-2-4-8-13/h2-4,7-8,14-15H,5-6,9-12,18H2,1H3,(H,19,22)
• InChI Key： QNMSPXSGYNATLX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCCCC1N(C(CN)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 397
• Topological Polar Surface Area: 84.7

Additional information on {2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester

{2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester

{2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester, also known by its CAS number 1353984-10-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a cyclohexane ring with amino and carbamate functionalities, making it a versatile molecule for research and development purposes.

The molecular structure of 1353984-10-7 is composed of a cyclohexane ring substituted with a methylamino group and a carbamate ester moiety. The presence of the amino group at the 2-position of the cyclohexane ring introduces significant flexibility and reactivity, enabling this compound to participate in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry.

One of the most intriguing aspects of {2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester is its ability to act as a building block for more complex structures. Researchers have demonstrated that this compound can undergo nucleophilic substitution reactions, making it an ideal candidate for the synthesis of peptide analogs and other bioactive compounds. Its compatibility with common organic solvents and reagents further enhances its utility in laboratory settings.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties and reactivity of 1353984-10-7. Molecular modeling studies have revealed that the amino group plays a critical role in stabilizing the molecule's conformation, while the carbamate ester moiety contributes to its solubility in polar solvents. These insights have paved the way for novel applications in drug delivery systems and materials science.

In terms of pharmacological applications, {2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester has shown promise as an intermediate in the synthesis of bioactive agents targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. Its ability to modulate cellular signaling pathways makes it a valuable tool for researchers exploring new drug candidates.

Moreover, the compound's stability under physiological conditions has been extensively studied, with recent findings indicating that it exhibits excellent resistance to enzymatic degradation. This property is particularly advantageous for applications requiring prolonged activity within biological systems.

In conclusion, {2-[(2-Amino-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester (CAS No: 1353984-10-7) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique molecular structure, combined with its versatile reactivity and stability, positions it as a key player in contemporary chemical research and development.